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Compound of Interest

Compound Name: AS1949490

Cat. No.: B605608 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential safety and logistical information

for the handling of AS1949490, a potent and selective SHIP2 phosphatase inhibitor. Adherence

to these guidelines is critical for minimizing risk and ensuring the integrity of your research.

Essential Personal Protective Equipment (PPE) and
Safety Measures
When handling AS1949490, a thorough risk assessment should be conducted to ensure the

implementation of appropriate safety measures. The following table summarizes the

recommended personal protective equipment and engineering controls.
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Equipment/Control Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and airborne particles.

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).

Prevents skin contact with the

compound.

Protective Clothing Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for handling

large quantities or if dust is

generated.

Minimizes inhalation of the

compound.

Engineering Controls Chemical fume hood.

Provides primary containment

and prevents exposure to

airborne particles or aerosols.

Procedural Guidance for Safe Handling and
Disposal
A systematic approach to handling AS1949490, from receipt to disposal, is crucial for

laboratory safety. The following workflow outlines the key steps to be followed.
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Safe handling workflow for AS1949490.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution of AS1949490 in DMSO
This protocol provides a step-by-step guide for the preparation of a stock solution of

AS1949490, a common procedure in a research setting.

Materials:

AS1949490 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Preparation: Perform all steps in a certified chemical fume hood. Ensure all equipment is

clean and dry.

Weighing: Tare a clean, empty microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of AS1949490 into the tube. Record the exact weight.

Solvent Addition: Based on the molecular weight of AS1949490 (371.88 g/mol ) and the

recorded weight, calculate the volume of DMSO required to achieve a 10 mM concentration.

Calculation Example: For 1 mg of AS1949490: (0.001 g / 371.88 g/mol ) / 0.010 mol/L =

0.0002689 L = 268.9 µL of DMSO.

Dissolution: Carefully add the calculated volume of DMSO to the microcentrifuge tube

containing the AS1949490.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
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Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles. Clearly label the tube with the compound name, concentration, solvent,

and date of preparation.

Disposal Plan
All waste materials contaminated with AS1949490, including empty vials, used pipette tips, and

contaminated PPE, should be considered chemical waste.

Solid Waste: Collect in a designated, labeled, and sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed waste container. Do not pour

down the drain.

Disposal: All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle AS1949490, fostering a secure and productive research environment.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling AS1949490]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605608#personal-protective-equipment-for-handling-
as1949490]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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